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Compound of Interest

Compound Name: Cytoxazone

Cat. No.: B15611375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial isolation of Cytoxazone,
a novel cytokine modulator, from Streptomyces species. The methodologies and data
presented are based on the seminal work of Kakeya et al., who first reported its discovery. This
document is intended to serve as a detailed resource for researchers in natural product
chemistry, drug discovery, and immunology.

Introduction

Cytoxazone was first isolated from the culture broth of Streptomyces sp. RK-23.[1] It was
identified as a unique oxazolidinone-containing compound with the ability to modulate cytokine
production, specifically inhibiting the production of Th2-type cytokines such as Interleukin-4 (IL-
4) and Interleukin-10 (IL-10).[1] This selective activity on the Th2 signaling pathway highlighted
its potential as a lead compound for the development of novel immunomodulatory and anti-
allergic agents. The absolute configuration of (-)-cytoxazone was determined to be (4R, 5R)-5-
hydroxymethyl-4-(p-methoxyphenyl)-1,3-oxazolidin-2-one.[2]

Data Presentation

The following tables summarize the key quantitative data associated with the initial isolation
and characterization of Cytoxazone.

Table 1: Physicochemical Properties of Cytoxazone
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Property Value

Molecular Formula C11H13NOa
Molecular Weight 223.23
Appearance Colorless needles
Melting Point 145-146 °C

Optical Rotation ([a]D?>)

-45° (c 1.0, MeOH)

UV Amax (MeOH) nm (g)

228 (11,000), 275 (1,500), 282 (1,200)

Solubility

Soluble in methanol, ethyl acetate; Insoluble in

n-hexane

Table 2: 1H and 3C NMR Spectroscopic Data for Cytoxazone (in CDClI3)

Position 13C (oc¢) 'H (6H, mult., J in Hz)

2 159.3 -

4 57.9 4.99 (d, 8.0)

5 78.9 4.05 (ddd, 8.0, 5.0, 3.0)

6 (CH20H) on1 3.80 (dd, 12.0, 3.0), 3.65 (dd,
12.0, 5.0)

1 130.4 -

2', 6' 128.0 7.20 (d, 8.5)

3,5 114.2 6.90 (d, 8.5)

4 159.8 -

OCHs 55.3 3.81 (s)

NH - 5.80 (br s)

Experimental Protocols
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The following protocols are detailed methodologies for the key experiments involved in the

initial isolation of Cytoxazone.

Fermentation of Streptomyces sp. RK-23

Producing Organism:Streptomyces sp. RK-23

Seed Medium: A medium containing glucose (0.5%), peptone (0.5%), and yeast extract
(0.3%) was used. The pH was adjusted to 7.0 before sterilization.

Seed Culture: A loopful of spores from a slant culture was inoculated into a 100-ml
Erlenmeyer flask containing 20 ml of the seed medium. The flask was incubated on a rotary
shaker at 28°C for 2 days.

Production Medium: The production medium consisted of soluble starch (2.0%), glucose
(1.0%), peptone (0.5%), meat extract (0.5%), and CaCOs (0.3%). The pH was adjusted to
7.0 before sterilization.

Fermentation: Two milliliters of the seed culture was transferred to a 500-ml Erlenmeyer flask
containing 100 ml of the production medium. The fermentation was carried out at 28°C for 4
days on a rotary shaker.

Extraction and Purification of Cytoxazone

Broth Filtration: The fermented broth (10 liters) was filtered to separate the mycelium from
the supernatant.

Solvent Extraction: The filtrate was extracted twice with an equal volume of ethyl acetate.

Concentration: The combined ethyl acetate layers were concentrated in vacuo to yield a
crude extract.

Silica Gel Column Chromatography: The crude extract was subjected to silica gel column
chromatography using a stepwise gradient of chloroform and methanol. The active fractions
were collected.

Preparative HPLC: The active fractions were further purified by preparative high-
performance liquid chromatography (HPLC) on an ODS column with a mobile phase of
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methanol-water.

» Crystallization: The purified Cytoxazone was crystallized from ethyl acetate-n-hexane to
yield colorless needles.

Mandatory Visualization
Experimental Workflow for Cytoxazone Isolation
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Caption: Workflow for the isolation and purification of Cytoxazone.
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Simplified Th2 Cell Signaling Pathway and Potential
Point of Intervention by Cytoxazone
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Caption: Potential intervention of Cytoxazone in the Th2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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